Cas no 917223-87-1 (3-Borono-5-fluoro-4-methylbenzoic acid)

• Product Name: 3-Borono-5-fluoro-4-methylbenzoic acid
• CAS No: 917223-87-1
• MF: C₈H₈BFO₄
• MW: 197.956126213074
• MDL: MFCD19440934
• CID: 1032211
• PubChem ID: 67198949
• Update Time: 2025-06-14

3-Borono-5-fluoro-4-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Borono-5-fluoro-4-methylbenzoic acid
• FT-0754248
• 917223-87-1
• DTXSID20736596
• KLHYMSYPRCYQQZ-UHFFFAOYSA-N
• 3-Borono-5-fluoro-4-methylbenzoicacid
• Benzoic acid, 3-borono-5-fluoro-4-methyl-
• AMY8731
• AS-33361
• CS-0174324
• AKOS016012016
• 3-(DIHYDROXYBORANYL)-5-FLUORO-4-METHYLBENZOIC ACID
• MFCD19440934
• SCHEMBL1881822
• DA-18179

• MDL： MFCD19440934
• Inchi： 1S/C8H8BFO4/c1-4-6(9(13)14)2-5(8(11)12)3-7(4)10/h2-3,13-14H,1H3,(H,11,12)
• InChI Key： KLHYMSYPRCYQQZ-UHFFFAOYSA-N
• SMILES： FC1=CC(C(=O)O)=CC(B(O)O)=C1C

Computed Properties

• Exact Mass: 198.05000
• Monoisotopic Mass: 198.0499671g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.8Ų

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.42
• Melting Point: No data available
• Boiling Point: 445.5±55.0 °C at 760 mmHg
• Flash Point: 223.2±31.5 °C
• PSA: 77.76000
• LogP: -0.48790
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

3-Borono-5-fluoro-4-methylbenzoic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ° C, -4 ° C is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides

Additional information on 3-Borono-5-fluoro-4-methylbenzoic acid

Comprehensive Overview of 3-Borono-5-fluoro-4-methylbenzoic acid (CAS No. 917223-87-1): Properties, Applications, and Innovations

3-Borono-5-fluoro-4-methylbenzoic acid (CAS No. 917223-87-1) is a specialized boronic acid derivative that has garnered significant attention in pharmaceutical and materials science research. This compound, characterized by its unique fluoro and methyl substitutions, serves as a versatile building block in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern organic synthesis. Its molecular structure, combining a boronic acid moiety with aromatic fluorination, makes it invaluable for designing targeted drug candidates and advanced functional materials.

In recent years, the demand for fluorinated boronic acids like 3-Borono-5-fluoro-4-methylbenzoic acid has surged due to their role in developing PET imaging probes and bioconjugation tools. Researchers frequently search for "boronic acid applications in drug discovery" or "fluoro-substituted benzoic acid synthesis," reflecting the compound's relevance in cutting-edge science. Its CAS No. 917223-87-1 is often queried in databases like PubChem or Reaxys, underscoring its importance in high-throughput screening and medicinal chemistry.

The compound's physicochemical properties, including its solubility in polar solvents and stability under mild conditions, make it ideal for catalytic transformations. A trending topic in 2024 is the integration of AI-driven molecular design with boronic acid chemistry, where 3-Borono-5-fluoro-4-methylbenzoic acid is explored for machine learning-optimized reactions. Questions like "how to improve yield in Suzuki coupling" or "best practices for handling boronic acids" highlight user interest in practical applications.

From an industrial perspective, 3-Borono-5-fluoro-4-methylbenzoic acid is pivotal in synthesizing agrochemicals and electronic materials. Its meta-substituted boronic acid configuration enhances selectivity in polymerizations, addressing queries such as "boronic acids in OLED development." Environmental considerations also drive research into greener synthetic routes for this compound, aligning with the "sustainable chemistry" trend.

In conclusion, 3-Borono-5-fluoro-4-methylbenzoic acid (CAS No. 917223-87-1) exemplifies the synergy between structural precision and multidisciplinary utility. Its evolving applications—from biopharmaceuticals to nanotechnology—ensure its prominence in scientific literature and patent filings, making it a staple for innovators addressing global challenges through chemistry.